3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-[[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]amino]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H20N6O2/c1-20-8-10(12(16)22)13(19-20)17-7-11(21)18-14(9-15)5-3-2-4-6-14/h8H,2-7H2,1H3,(H2,16,22)(H,17,19)(H,18,21)
• InChI Key: KKNGPRSJGYWXLS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)NCC(=O)NC2(CCCCC2)C#N)C(=O)N
• Molecular Formula: C14H20N6O2
• Molecular Weight: 304.35 g/mol

Description

Synthesis Analysis

The synthesis of CCCP involves several steps, including the activation of corresponding chlorides and anhydrides via a nucleophilic acyl substitution pathway. A commercially available nucleophilic organic catalyst facilitates the generation of acyl and carbamoyl radicals. These radicals then undergo Giese-type addition reactions with electron-poor olefins. Notably, low-energy photons (blue LEDs) activate the acyl and carbamoyl radical precursors, which are otherwise challenging to activate through redox-based mechanisms.